(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

• IUPAC Name: [2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H16ClFN2OS/c1-12-5-2-3-6-13(12)17(23)22-10-9-21-18(22)24-11-14-15(19)7-4-8-16(14)20/h2-8H,9-11H2,1H3
• InChI Key: VYWYHSJNPSCVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN=C2SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H16ClFN2OS
• Molecular Weight: 362.8 g/mol
• CAS No.: 851802-71-6

Description

(2-((2-Chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone is a substituted imidazole derivative featuring:

• A 4,5-dihydro-1H-imidazole core (a partially saturated imidazole ring).
• A 2-chloro-6-fluorobenzylthio substituent at position 2 of the imidazole.
• An o-tolyl methanone group (a ketone linked to an ortho-methylphenyl ring) at position 1.

Its synthesis likely involves multi-step reactions, including thioether formation and imidazole cyclization, analogous to methods described in the literature .

Biological Activity

The compound (2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone, often referred to as a derivative of thioimidazole, exhibits significant biological activity that has been the subject of various studies. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

This compound belongs to a class of thioimidazoles with the following structural characteristics:

• Molecular Formula : C$_{19}$H$_{19}$ClF N$_{2}$S
• Molecular Weight : 364.88 g/mol
• CAS Number : 1111221-71-6

The presence of a chloro and fluorine substituent on the benzyl moiety is believed to enhance its biological activity, particularly against viral infections and certain types of cancer.

Antiviral Activity

Research has shown that compounds with similar structures exhibit potent antiviral effects, particularly against HIV. For instance, derivatives featuring the 2-chloro-6-fluorobenzyl group have demonstrated significant inhibitory activity against HIV-1, with some compounds achieving picomolar potency in enzyme assays. The mechanism involves interference with the HIV reverse transcriptase, which is crucial for viral replication .

Anticancer Properties

The compound has also been investigated for its anticancer potential. In vitro studies have indicated that it can inhibit the growth of various cancer cell lines, including MCF-7 (breast cancer), HCT-116 (colon cancer), and HepG-2 (liver cancer). The IC$_{50}$ values for these activities range from 45 to 97 nM, showcasing its effectiveness compared to established chemotherapeutics like sorafenib .

Study 1: HIV Inhibition

A comprehensive study explored the effects of 2-chloro-6-fluorobenzyl derivatives on HIV-infected cells. The results indicated that compounds with specific stereochemical configurations exhibited enhanced antiviral activity. The presence of stereogenic centers significantly influenced binding affinity to the HIV reverse transcriptase, correlating with increased efficacy in inhibiting viral replication .

Study 2: Anticancer Activity

In another pivotal study focused on anticancer activity, the compound was tested against several human cancer cell lines. The results demonstrated that it induced apoptosis in a dose-dependent manner. Notably, compound 14 from the study led to a 41.55% increase in early and late apoptosis rates in HCT-116 cells compared to controls .

Table 1: Biological Activity Summary

Activity	Cell Line	IC$_{50}$ (nM)	Reference
Antiviral (HIV)	HIV-infected cells	Picomolar range
Anticancer	MCF-7	45
Anticancer	HCT-116	6
Anticancer	HepG-2	48

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1. Core Structure: 4,5-Dihydroimidazole vs. Aromatic Imidazoles

The 4,5-dihydro-1H-imidazole core distinguishes this compound from fully aromatic imidazoles (e.g., 1,2,4,5-tetrasubstituted imidazoles in ). For example:

• 1,2,4,5-Tetraphenyl-1H-imidazole () exhibits rigid aromaticity, limiting adaptability but stabilizing π-π interactions .
• The dihydroimidazole core here may balance rigidity and flexibility, a feature exploited in kinase inhibitors to accommodate ATP-binding pockets.

2.2. Substituent Analysis

2.2.1. Thioether Group: 2-Chloro-6-fluorobenzylthio

This substituent combines halogenated (Cl, F) and sulfur-based motifs, which are rare in the evidence. Comparisons include:

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-1-(o-tolyl)ethan-1-one (): A thioether-linked thiadiazole with an o-tolyl group. The presence of Cl/F here may enhance electronegativity and metabolic stability compared to non-halogenated analogs .
• 6-(Benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzimidazoles (): Fluorine and oxygen-based substituents improve bioavailability but lack the thioether bridge critical for sulfur-mediated interactions .

2.2.2. o-Tolyl Methanone Group

The o-tolyl methanone moiety is shared with compounds like 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(o-tolyl)ethan-1-one (). Key differences:

• The methanone in the target compound is directly fused to the imidazole, whereas ’s analogs attach via a thioether chain. This fusion may reduce steric hindrance and improve solubility .
• Methyl substitution at the ortho position (o-tolyl) introduces steric effects that could influence binding compared to para-substituted analogs (e.g., p-tolyl in ) .

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be systematically optimized?

Methodological Answer: Synthesis of imidazole derivatives typically involves multi-step reactions under controlled conditions. For example, highlights the use of nitrogen atmospheres and elevated temperatures (e.g., 120°C) to facilitate cyclization in similar compounds. Systematic optimization should include:

• Screening catalysts (e.g., NaHSO₃ for imine formation, as in ).
• Varying solvents (dry DMF for inert conditions, ) and reaction times (18+ hours for complete conversion).
• Monitoring by TLC/HPLC to track intermediate formation .

Q. Which analytical techniques are most effective for characterizing purity and structural integrity?

Methodological Answer: Combine orthogonal methods:

• HPLC ( ) with UV detection for purity assessment (≥95% threshold).
• FTIR to confirm functional groups (e.g., thioether, carbonyl).
• NMR (¹H/¹³C) for regiochemical validation, referencing substituent chemical shifts (e.g., fluorobenzyl protons at δ 7.2–7.6 ppm, ).
• Mass spectrometry (HRMS) for molecular ion confirmation .

Q. How should researchers design initial bioactivity screening assays?

Methodological Answer: Adopt a tiered approach:

• In vitro enzyme inhibition assays (e.g., kinase or protease targets) with dose-response curves (IC₅₀ determination).
• Cell-based viability assays (MTT/XTT) using relevant cell lines.
• Include positive controls and triplicate replicates to minimize variability .

Advanced Research Questions

Q. How can contradictions in bioactivity data across experimental models be resolved?

Methodological Answer: Apply ’s split-split-plot design to isolate variables:

• Assign biological models (e.g., cell lines vs. primary cells) as main plots, dosing regimens as subplots, and timepoints as sub-subplots.
• Use ANOVA with post-hoc tests (e.g., Tukey’s HSD) to identify confounding factors (e.g., metabolic stability differences) .
• Validate findings with orthogonal assays (e.g., SPR for binding affinity vs. functional activity) .

Q. What methodologies are recommended for investigating environmental fate and ecotoxicological impacts?

Methodological Answer: Follow ’s framework for environmental-chemical studies:

• Physicochemical profiling : LogP (octanol-water partitioning), hydrolysis rate (pH 5–9), and photostability (UV-Vis exposure).
• Biotic transformation : Use OECD 308/309 guidelines for soil/water biodegradation studies.
• Trophic transfer analysis : Model bioaccumulation in aquatic organisms (e.g., Daphnia magna) via LC-MS/MS quantification .

Q. How can computational chemistry be integrated with experimental data to elucidate structure-activity relationships (SAR)?

Methodological Answer:

• Molecular docking : Align the compound with target proteins (e.g., kinases) using software like AutoDock Vina, guided by crystallographic data (PDB).
• QSAR modeling : Train models with descriptors (e.g., Hammett σ for substituent effects) and validate against experimental IC₅₀ values.
• MD simulations : Assess binding stability (RMSD < 2Å over 100 ns trajectories) .

Q. What strategies mitigate synthetic byproduct formation during scale-up?

Methodological Answer:

• DoE (Design of Experiments) : Optimize temperature (40–120°C range, ) and stoichiometry (1:1.1 molar ratio of thiol to imidazole precursor).
• In-line monitoring : Use PAT (Process Analytical Technology) tools like ReactIR for real-time reaction tracking.
• Purification : Employ flash chromatography (hexane:EtOAc gradient) or recrystallization (ethanol/water) .

Methodological Tables

Q. Table 1. Key Synthetic Parameters from Evidence

Parameter	Optimal Range	Reference
Reaction Temperature	40–120°C
Catalyst	NaHSO₃
Solvent	Dry DMF
Reaction Time	18–24 hours

Q. Table 2. Analytical Techniques for Characterization

Technique	Application	Reference
HPLC-UV	Purity assessment
¹H NMR	Substituent validation
HRMS	Molecular ion confirmation